5-Chloro-2-cyanopyridine
Cat. No. B015408
M. Wt: 138.55 g/mol
InChI Key: WTHODOKFSYPTKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06660753B2
Procedure details
A mixture of 2,5-dichloropyridine (1.48 g, 10 mmol), zinc cyanide (705 mg, 6 mmol), zinc (dust, 29 mg, 0.45 mmol), [1,1′-bis(diphenylphosphino)ferrocene] dichloropalladium(II), complex with dichloromethane (1:1) (0.18 g, 0.22 mmol) in N,N-dimethylformamide (10 mL) was heated at reflux for 5 hours. After cooling, the reaction was diluted with ethyl acetate and extracted with water and brine. Silica gel chromatography afforded 735 mg (53%) of 2-cyano-5-chloropyridine.
Name
zinc cyanide
Quantity
705 mg
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Yield
53%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[CH:6][C:5]([Cl:8])=[CH:4][N:3]=1.ClCCl.[CH3:12][N:13](C)C=O>C(OCC)(=O)C.[C-]#N.[Zn+2].[C-]#N.[Zn].Cl[Pd]Cl.C1(P(C2C=CC=CC=2)[C-]2C=CC=C2)C=CC=CC=1.[C-]1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=C1.[Fe+2]>[C:12]([C:2]1[CH:7]=[CH:6][C:5]([Cl:8])=[CH:4][N:3]=1)#[N:13] |f:4.5.6,8.9.10.11|
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Inputs
Step One
|
Name
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|
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Quantity
|
1.48 g
|
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Type
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reactant
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Smiles
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ClC1=NC=C(C=C1)Cl
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Name
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|
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Quantity
|
0.18 g
|
|
Type
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reactant
|
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Smiles
|
ClCCl
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Name
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Quantity
|
10 mL
|
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Type
|
reactant
|
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Smiles
|
CN(C=O)C
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Name
|
zinc cyanide
|
|
Quantity
|
705 mg
|
|
Type
|
catalyst
|
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Smiles
|
[C-]#N.[Zn+2].[C-]#N
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|
Name
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|
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Quantity
|
29 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[Zn]
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
|
Smiles
|
Cl[Pd]Cl.C1(=CC=CC=C1)P([C-]1C=CC=C1)C1=CC=CC=C1.[C-]1(C=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.[Fe+2]
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Step Two
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Name
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
C(C)(=O)OCC
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Conditions
Other
|
Conditions are dynamic
|
1
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|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
was heated
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TEMPERATURE
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Type
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TEMPERATURE
|
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Details
|
at reflux for 5 hours
|
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Duration
|
5 h
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
After cooling
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
extracted with water and brine
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(#N)C1=NC=C(C=C1)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 735 mg | |
| YIELD: PERCENTYIELD | 53% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
